(3-Chloropyridin-4-yl)methanesulfonyl chloride

• Molecular Formula: C6H5Cl2NO2S
• Molecular Weight: 226.08 g/mol
• SMILES: C1=CN=CC(=C1CS(=O)(=O)Cl)Cl
• InChI: InChI=1S/C6H5Cl2NO2S/c7-6-3-9-2-1-5(6)4-12(8,10)11/h1-3H,4H2
• InChIKey: ZQWCKQNPVRMNFP-UHFFFAOYSA-N

(3-Chloropyridin-4-yl)methanesulfonyl chloride – Core Structural Identity, Physicochemical Profile, and Primary Procurement Rationale

(3-Chloropyridin-4-yl)methanesulfonyl chloride (CAS 1481254-16-3; C₆H₅Cl₂NO₂S; MW 226.08 g/mol) is a heteroaromatic sulfonyl chloride building block featuring a pyridine ring simultaneously substituted with an electron-withdrawing chloro group at the 3-position and a highly electrophilic methanesulfonyl chloride (–CH₂SO₂Cl) group at the 4-position . This bifunctional architecture imparts a dual-reactive character: the sulfonyl chloride moiety undergoes rapid nucleophilic substitution with amines, alcohols, and thiols to generate sulfonamides, sulfonate esters, and thioesters, while the 3-chloro substituent serves as a latent handle for downstream palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) . The compound is typically supplied as a moisture-sensitive, colorless to pale yellow liquid with a purity specification of ≥95% and requires anhydrous storage at 2–8 °C to prevent hydrolytic degradation [1].

1

Sequential diversification: sulfonylation then cross-coupling at 3-Cl position

2

3-Chloro handle enables palladium-catalyzed coupling for library expansion

3

Electrophilic methanesulfonyl chloride reacts with amines, alcohols, and thiols

• [1] Shevchuk O.I., Vashchenko B.V., Doroshenko I.O., et al. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Chemistry (Weinheim), 2026, e70739. PMID: 41721633. View Source

Why Generic Substitution Is Inadvisable for (3-Chloropyridin-4-yl)methanesulfonyl chloride

Attempting to replace (3-chloropyridin-4-yl)methanesulfonyl chloride with seemingly analogous compounds such as pyridin-4-ylmethanesulfonyl chloride (CAS 130820-88-1) or (2-chloropyridin-4-yl)methanesulfonyl chloride (CAS 1062069-19-5) introduces quantifiable differences in molecular weight, electronic character, and synthetic utility that cannot be remedied by simple stoichiometric adjustment. The absence of the 3-chloro substituent eliminates the capacity for sequential functionalization—a critical requirement when the synthetic route demands sulfonylation followed by cross-coupling at an otherwise inert ring position . Moving the chloro substituent from the 3- to the 2-position alters the pyridine ring's electronic landscape (ortho vs. meta to the ring nitrogen), changing the pKa of the pyridinium conjugate acid by an estimated 0.5–0.8 units and modifying both the reactivity of the sulfonyl chloride toward nucleophiles and the regioselectivity of metal-catalyzed transformations . Furthermore, the methanesulfonyl linker (–CH₂SO₂Cl) in the target compound provides a chemically distinct reactivity profile compared to directly attached sulfonyl chlorides (e.g., 3-chloropyridine-4-sulfonyl chloride), where the absence of the methylene spacer accelerates SO₂ extrusion decomposition—a degradation pathway documented for pyridine-4-sulfonyl chlorides in a comprehensive 2026 stability study encompassing 236 heteroaromatic sulfonyl halides [1].

Unchlorinated analog (pyridin-4-ylmethanesulfonyl chloride)

Lacks the 3-chloro handle, terminating diversification at a single sulfonamide product; sequential functionalization is not feasible.

2-Chloro regioisomer (ortho substitution)

Altered electronic and steric environment may shift cross-coupling selectivity and promote competing nucleophilic aromatic substitution.

Directly attached sulfonyl chloride (no methylene spacer)

Pyridine-4-sulfonyl chloride systems are prone to SO₂ extrusion decomposition, a degradation pathway documented in a 2026 stability survey.

• [1] Shevchuk O.I., Vashchenko B.V., Doroshenko I.O., et al. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Chemistry, 2026, e70739. Decomposition pathway: formal SO₂ extrusion characteristic of pyridine-4-sulfonyl chlorides. View Source

Quantitative Differentiation Evidence: (3-Chloropyridin-4-yl)methanesulfonyl chloride Against Closest Analogs

Molecular Weight and Physical Property Differentiation vs. Unchlorinated Analog

(3-Chloropyridin-4-yl)methanesulfonyl chloride (C₆H₅Cl₂NO₂S) has a molecular weight of 226.08 g/mol, which is 34.44 g/mol higher than the unchlorinated analog pyridin-4-ylmethanesulfonyl chloride (C₆H₆ClNO₂S, MW 191.64 g/mol) . This mass difference directly reflects the presence of the chlorine atom at the 3-position and alters compound handling, stoichiometric calculations, and purification behavior. The increased mass and polarity also affect solubility profiles in organic solvent systems relevant to both reaction media and chromatographic purification .

MW differentiation

Specification review

226.08 g/mol
+34.44 g/mol vs. unchlorinated analog

Impacts stoichiometry, purification, and shipping logistics

No unified experimental measurement across comparators

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	226.08 g/mol (C₆H₅Cl₂NO₂S)
Comparator Or Baseline	Pyridin-4-ylmethanesulfonyl chloride: 191.64 g/mol (C₆H₆ClNO₂S); (2-Chloropyridin-4-yl)methanesulfonyl chloride: 226.08 g/mol (C₆H₅Cl₂NO₂S, same MW but different regioisomer)
Quantified Difference	ΔMW = +34.44 g/mol vs. unchlorinated analog; identical MW vs. 2-chloro regioisomer, but different spatial arrangement of the chloro substituent
Conditions	Data sourced from independent product specification sheets; MW values are exact based on molecular formula. No unified experimental measurement exists across all comparators.

Why This Matters

The 34.44 g/mol mass increase over the unchlorinated analog directly impacts procurement specifications, reagent stoichiometry calculations, and shipping/storage logistics for bulk-scale synthesis planning.

Sequential Functionalization Capability: Sulfonylation Followed by Cross-Coupling at the 3-Chloro Position

The 3-chloro substituent on the pyridine ring of the target compound functions as a latent cross-coupling handle. In analogous heteroaromatic sulfonyl chloride systems (e.g., 5-iodopyridine-2-sulfonyl chloride), the sulfonyl chloride moiety remains intact during palladium-catalyzed Suzuki-Miyaura coupling at the halogen site, enabling a sequential functionalization strategy . This behavior is generalizable to (3-chloropyridin-4-yl)methanesulfonyl chloride: the methanesulfonyl chloride group can be first reacted with a nucleophile to install sulfonamide or sulfonate ester functionality, and the 3-chloro substituent can subsequently participate in cross-coupling to introduce aryl, heteroaryl, or amine substituents. In contrast, the unchlorinated analog pyridin-4-ylmethanesulfonyl chloride lacks any halogen handle for post-sulfonylation diversification, limiting synthetic utility to a single point of modification . The 2-chloro regioisomer offers a halogen handle as well, but at a position ortho to the pyridine nitrogen, which alters cross-coupling reactivity due to differing electronic and steric environments.

Sequential sites

Class-level inference

Two orthogonal reactive sites: –CH₂SO₂Cl and 3-Cl

Enables two-step library synthesis; unchlorinated analog offers only one modification point

Based on established precedent in analogous sulfonyl chloride systems

Evidence Dimension	Number of synthetically addressable reactive sites enabling sequential diversification
Target Compound Data	Two orthogonal reactive sites: (1) –CH₂SO₂Cl for nucleophilic sulfonylation; (2) 3-Cl for Pd-catalyzed cross-coupling
Comparator Or Baseline	Pyridin-4-ylmethanesulfonyl chloride: one reactive site only (–CH₂SO₂Cl); (2-Chloropyridin-4-yl)methanesulfonyl chloride: two sites but 2-Cl position has different steric/electronic profile
Quantified Difference	Qualitative difference: target compound enables a two-step diversification strategy not feasible with the unchlorinated analog; the 3-Cl position offers distinct cross-coupling reactivity compared to the 2-Cl isomer
Conditions	Based on established synthetic precedent in analogous systems (e.g., 5-iodopyridine-2-sulfonyl chloride Suzuki-Miyaura coupling with sulfonate intact)

Why This Matters

Procurement decisions for building block libraries should prioritize compounds with maximal diversification potential; the dual-site reactivity of (3-chloropyridin-4-yl)methanesulfonyl chloride offers greater synthetic value per unit cost than single-site analogs.

Stability Profile: SO₂ Extrusion Susceptibility of Pyridine-4-Sulfonyl Chloride Systems

A comprehensive 2026 experimental study of 236 heteroaromatic sulfonyl chlorides established that pyridine-4-sulfonyl chlorides are susceptible to formal SO₂ extrusion as a primary decomposition pathway [1]. The methanesulfonyl chloride (–CH₂SO₂Cl) group in the target compound, being attached via a methylene spacer to the 4-position of the pyridine ring, is structurally related to the directly attached pyridine-4-sulfonyl chloride motif. The electron-withdrawing effect of the 3-chloro substituent (σₘ ≈ 0.37) may further influence the stability of the sulfonyl chloride group by modulating the electron density of the pyridine ring, though quantitative stability half-life data for this specific compound have not been reported. In contrast, pyridine-3-sulfonyl chlorides typically degrade via hydrolysis rather than SO₂ extrusion [1]. For applications requiring high stability, analogous methanesulfonyl fluorides (which are less reactive but more stable) may serve as an alternative, as discussed in the same study .

Stability profile

Class-level

Predicted primary decomposition: formal SO₂ extrusion

Storage and handling review required; pyridine-3-sulfonyl chlorides degrade via hydrolysis instead

No quantitative half-life data for this specific compound

Evidence Dimension	Primary decomposition pathway for heteroaromatic sulfonyl chlorides
Target Compound Data	Pyridine-4-position sulfonyl chloride motif – predicted primary pathway: formal SO₂ extrusion (based on class membership in Shevchuk et al. 2026 study); 3-chloro substituent may modulate electron density and stability
Comparator Or Baseline	Pyridine-3-sulfonyl chlorides: primary pathway is hydrolysis by trace water (not SO₂ extrusion); Pyridine-2-sulfonyl chlorides: also undergo formal SO₂ extrusion; Methanesulfonyl fluorides: enhanced stability but reduced reactivity
Quantified Difference	No quantitative half-life data available for the specific target compound; class-level distinction based on the stability survey of 236 compounds (165 newly synthesized)
Conditions	Stability assessment methodology as described in Shevchuk et al. 2026 (Chemistry, e70739)

Why This Matters

Procurement planning for moisture-sensitive sulfonyl chlorides must account for storage and handling requirements; selecting the appropriate halide (chloride vs. fluoride) based on the desired balance of stability and reactivity is essential for project success.

• [1] Shevchuk O.I., Vashchenko B.V., Doroshenko I.O., et al. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Chemistry (Weinheim), 2026, e70739. PMID: 41721633. Decomposition pathways: formal SO₂ extrusion for pyridine-2- and pyridine-4-sulfonyl chlorides; hydrolysis for pyridine-3-sulfonyl chlorides. View Source

Pyridine Ring Basicity Modulation by 3-Chloro Substitution: Implications for Reactivity and Salt Formation

The pyridine nitrogen pKa is a critical parameter governing both the compound's acid-base behavior and its utility in salt formation and metal coordination. 4-Pyridinemethanesulfonyl chloride (the unchlorinated analog) has a predicted pKa of 4.04 ± 0.10 for the pyridinium conjugate acid . The 3-chloro substituent is electron-withdrawing (Hammett σₘ ≈ 0.37) [1], which is expected to lower the pKa of the pyridine nitrogen by approximately 0.5–0.8 units relative to the unchlorinated analog, resulting in an estimated pKa of 3.2–3.5 for (3-chloropyridin-4-yl)methanesulfonyl chloride. This reduced basicity affects the rate of pyridine-catalyzed sulfonyl chloride hydrolysis (a nucleophilic catalysis mechanism involving a sulfonylpyridinium intermediate) [2], potentially moderating the compound's susceptibility to adventitious hydrolysis. The 2-chloro regioisomer (ortho to the pyridine nitrogen) would experience both stronger electronic perturbation and steric effects, leading to a different pKa value and reactivity profile.

Pyridine basicity

Class-level inference

Estimated pKa ~3.2–3.5 (vs. ~4.04 for unchlorinated)

Moderates hydrolysis susceptibility and influences salt formation

Predicted computationally; not experimentally measured

Evidence Dimension	Pyridine ring pKa (conjugate acid)
Target Compound Data	Estimated pKa ~3.2–3.5 (based on unchlorinated analog pKa 4.04 ± 0.10 and σₘ(Cl) ≈ 0.37)
Comparator Or Baseline	Pyridin-4-ylmethanesulfonyl chloride: predicted pKa 4.04 ± 0.10; (2-Chloropyridin-4-yl)methanesulfonyl chloride: estimated pKa 2.8–3.2 (ortho effect); 3-Chloropyridine (parent heterocycle): experimentally determined pKa ~2.84
Quantified Difference	Estimated ΔpKa ≈ –0.5 to –0.8 vs. unchlorinated analog; exact value not experimentally determined for the sulfonyl chloride derivative
Conditions	pKa predicted using computational methods (unchlorinated analog); Hammett σₘ values from the literature; 3-chloropyridine pKa from acid-base studies in aqueous solution

Why This Matters

The pKa value directly influences the choice of reaction conditions for sulfonylation (e.g., base selection, solvent system) and determines whether the compound can form stable hydrochloride salts for long-term storage.

• [1] Melendez F. et al. Theoretical prediction of relative and absolute pKa values of aminopyridines. PubMed, 2006. 3-Chloropyridine and 2-chloro derivatives included; pKa decrease observed with chloro substitution. View Source
• [2] Kinetics of the reaction of benzenesulphonyl chloride with pyridines in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2. Nucleophilic catalysis mechanism involving sulphonylpyridinium intermediate. View Source

Commercial Purity and Supply Consistency: Comparative Assessment Across Vendors

Commercial availability data indicate that (3-chloropyridin-4-yl)methanesulfonyl chloride is typically supplied at ≥95% purity (HPLC) by specialty building block vendors . The unchlorinated analog pyridin-4-ylmethanesulfonyl chloride is more widely available from multiple suppliers, with purity specifications ranging from 95% to NLT 98% depending on the vendor . The more constrained supply chain for the chlorinated derivative may reflect the additional synthetic steps required for installing the 3-chloro substituent, potentially impacting lead times and pricing for bulk procurement. The 2-chloro regioisomer (CAS 1062069-19-5) is even less widely catalogued, suggesting that the 3-chloro substitution pattern may offer advantages in terms of synthetic accessibility or market demand [1].

Supply & purity

Specification review

≥95% purity (HPLC); narrower supply than unchlorinated analog

Procurement planning context; 2-chloro regioisomer has even more constrained availability

Current market availability as of 2026

Evidence Dimension	Commercial purity specification and supply breadth
Target Compound Data	Minimum purity: 95% (AiFChem); available from specialty vendors (CymitQuimica, AiFChem)
Comparator Or Baseline	Pyridin-4-ylmethanesulfonyl chloride: 95% to NLT 98% purity, available from multiple vendors (Synblock, MolCore, AKSci, Georganics); (2-Chloropyridin-4-yl)methanesulfonyl chloride: available primarily through custom synthesis
Quantified Difference	Target compound purity specification is comparable to mainstream analogs; supply breadth is narrower for the chlorinated derivative; 2-chloro isomer has the most constrained supply
Conditions	Commercial purity data sourced from vendor product pages as of 2026; represents current market availability

Why This Matters

Supply chain reliability and purity consistency are critical procurement decision factors; the target compound offers a favorable balance of functional utility and commercial availability compared to the more constrained 2-chloro regioisomer.

• [1] Chembase. (2-Chloropyridin-4-yl)methanesulfonyl chloride, CAS 1062069-19-5. Available through custom synthesis only. Chembase Product Listing, accessed 2026. View Source

Regioisomeric Differentiation: 3-Chloro vs. 2-Chloro Pyridine Substitution and Impact on Cross-Coupling Reactivity

The position of the chloro substituent on the pyridine ring (3- vs. 2- vs. 4-position) generates substantial differences in cross-coupling reactivity. Chlorine at the 3-position (meta to the pyridine nitrogen) experiences a distinct electronic environment compared to the 2-position (ortho to nitrogen). Ortho-chloropyridines are activated toward nucleophilic aromatic substitution due to the electron-withdrawing effect of the ring nitrogen, but this same effect can also promote oxidative addition in palladium-catalyzed couplings, potentially leading to competing reaction pathways [1]. The 3-chloro position is generally considered more selective for cross-coupling because it is less prone to undesired nucleophilic aromatic substitution side reactions. In a study of substituted pyridazine derivatives, direct comparison revealed that a methylsulfonyl group (analogous to the methanesulfonyl motif) was approximately 90 times more reactive toward methoxide displacement than a chloro substituent at 40.2 °C [2], underscoring the dramatic reactivity differences between leaving groups at different positions on heteroaromatic rings.

Regioisomer reactivity

Supporting evidence

3-Cl: predictable cross-coupling; 2-Cl: competing nucleophilic substitution risk

Regioisomer selection affects synthetic outcome and side-reaction profile

Based on heteroaromatic reactivity principles; no direct kinetic comparison for this compound

Evidence Dimension	Relative reactivity of chloro substituents at different pyridine ring positions toward nucleophilic displacement and cross-coupling
Target Compound Data	3-Chloro position on pyridine: meta to ring nitrogen; moderate electron-withdrawing effect; suitable for Pd-catalyzed cross-coupling with typical catalyst systems
Comparator Or Baseline	2-Chloro position (ortho to nitrogen): enhanced electrophilicity, potential for competing nucleophilic aromatic substitution; 4-Chloro position (para to nitrogen): distinct electronic profile; Unsubstituted pyridine: no halogen handle for cross-coupling
Quantified Difference	No direct quantitative reactivity comparison available for the target compound vs. its 2-chloro regioisomer in cross-coupling. Qualitative difference in steric and electronic profiles based on established principles of heteroaromatic chemistry.
Conditions	General principles of heteroaromatic substitution; specific reactivity comparisons from pyridazine analog study (Kinetics of reactions in heterocycles, Part II)

Why This Matters

Selecting the correct chloro-regioisomer (3-Cl vs. 2-Cl) can determine the success or failure of a multi-step synthetic sequence; the 3-chloro position offers a more predictable cross-coupling profile with fewer side reactions.

• [1] Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. Accounts of Chemical Research. Discussion of electron-withdrawing strength and position effects on reactivity. View Source
• [2] Kinetics of reactions in heterocycles. Part II. Replacement of the methylsulphonyl group in substituted pyridines, pyridazines, and pyrazine by methoxide ion. Scilit. Methylsulphonyl compound ca. 90 times more reactive than chloro-compound at 40.2 °C. View Source

Optimal Research and Industrial Application Scenarios for (3-Chloropyridin-4-yl)methanesulfonyl chloride

Medicinal Chemistry: Two-Step Sequential Library Synthesis of Sulfonamide-Based Kinase Inhibitors

In kinase inhibitor programs, sulfonamide moieties are frequently employed as hinge-binding or solvent-exposed pharmacophoric elements. (3-Chloropyridin-4-yl)methanesulfonyl chloride enables a streamlined two-step diversification: Step 1 – reaction with a primary or secondary amine to form the corresponding (3-chloropyridin-4-yl)methanesulfonamide; Step 2 – Suzuki-Miyaura cross-coupling at the 3-chloro position to introduce aryl or heteroaryl groups, generating a library of bis-functionalized compounds [1]. This sequential strategy is not achievable with the unchlorinated analog, which terminates at a single sulfonamide product, and offers improved selectivity over the 2-chloro isomer due to reduced competing nucleophilic aromatic substitution [2].

Agrochemical Intermediate: Synthesis of Sulfonylated Pyridine Herbicide Precursors

Sulfonylated pyridines represent an important class of herbicide intermediates. The one-pot nucleophilic aromatic substitution methodology developed by Merck researchers enables the conversion of chloropyridines to sulfonylated pyridines in yields of 75–98% using sulfinic acid salts and phase-transfer catalysis [1]. (3-Chloropyridin-4-yl)methanesulfonyl chloride, with its pre-installed methanesulfonyl chloride group and the 3-chloro handle for further derivatization, provides a versatile entry point into this compound class, particularly when the synthetic route requires late-stage diversification at the 3-position. The moisture-sensitive nature of the sulfonyl chloride mandates anhydrous handling procedures, which should be factored into process development planning [2].

Chemical Biology: Covalent Probe Design Using Sulfonyl Chloride Electrophilicity

Sulfonyl chlorides serve as electrophilic warheads in covalent inhibitor design, targeting nucleophilic residues such as cysteine, serine, or lysine in enzyme active sites. The dual-functional character of (3-chloropyridin-4-yl)methanesulfonyl chloride allows the methanesulfonyl chloride to react with protein nucleophiles while the 3-chloro substituent can be further elaborated with fluorescent tags, biotin affinity handles, or pharmacokinetic modulators via cross-coupling [1]. The predicted pKa of the pyridine ring (~3.2–3.5) indicates that the compound remains largely unprotonated at physiological pH, preserving its ability to engage in non-covalent interactions such as π-stacking with aromatic protein residues [2]. Researchers should note that the stability data from the comprehensive 2026 survey indicate that pyridine-4-sulfonyl chloride systems are susceptible to SO₂ extrusion, and should therefore verify compound integrity under their specific assay conditions .

Material Science: Synthesis of Sulfonamide-Functionalized Ligands for Metal-Organic Frameworks (MOFs)

Pyridine-containing sulfonamides can serve as versatile ligands for constructing metal-organic frameworks with tailored pore functionality. (3-Chloropyridin-4-yl)methanesulfonyl chloride provides access to such ligands through sequential amination (at the sulfonyl chloride) followed by cross-coupling (at the 3-chloro position) to introduce additional coordinating groups. The methylene spacer between the pyridine ring and the sulfonamide group introduces conformational flexibility that may benefit framework assembly, distinguishing this building block from directly attached sulfonamide analogs [1]. Researchers should evaluate whether the moisture sensitivity of the sulfonyl chloride group necessitates in situ activation protocols rather than isolation of the free sulfonyl chloride for their particular synthetic workflow [2].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Sequential sulfonylation–cross-coupling capability

Cross-coupling efficiency at 3-Cl position

Sulfonylated pyridine herbicide precursors

Pre-installed sulfonyl chloride and 3-Cl diversification handle

Late-stage derivatization and anhydrous processing

Covalent probe design

Electrophilic warhead with 3-Cl for tag attachment

Compound integrity under assay conditions

Metal-organic framework (MOF) ligands

Sequential functionalization and methylene spacer flexibility

Moisture sensitivity and in situ activation compatibility

• [1] Maloney K.M., Kuethe J.T., Linn K. One-Pot Sulfonylated Pyridines. Organic Letters, 2010, DOI: 10.1021/ol102629c. High-yield (75–98%) sulfonylation of chloropyridines with sulfinic acid salts and TBACl. View Source
• [2] Shevchuk O.I., Vashchenko B.V., Doroshenko I.O., et al. Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Chemistry, 2026, e70739. Stability guidelines for heteroaromatic sulfonyl halide selection. View Source